Cas no 646521-40-6 (Phosphoric acid, di-sec-pentyl propyl ester)

• Product Name: Phosphoric acid, di-sec-pentyl propyl ester
• CAS No: 646521-40-6
• MF: C₁₃H₂₉O₄P
• MW: 280.340725660324
• CID: 419689
• PubChem ID: 22497497
• Update Time: 2025-04-19

Phosphoric acid, di-sec-pentyl propyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, di-sec-pentyl propyl ester
• dipentan-2-yl propyl phosphate
• 646521-40-6
• DTXSID60626220
• SCHEMBL3821242

• Inchi： 1S/C13H29O4P/c1-6-9-12(4)16-18(14,15-11-8-3)17-13(5)10-7-2/h12-13H,6-11H2,1-5H3
• InChI Key： LHFGUQMBVXBOGD-UHFFFAOYSA-N
• SMILES： P(=O)(OCCC)(OC(C)CCC)OC(C)CCC

Computed Properties

• Exact Mass: 280.18047
• Monoisotopic Mass: 280.18034640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76